4-ethyl-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dioxopiperazine-1-carboxamide

• IUPAC Name: 4-ethyl-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,3-dioxopiperazine-1-carboxamide
• InChI: InChI=1S/C15H18N6O4/c1-3-20-7-8-21(14(23)13(20)22)15(24)16-9-11-17-12(18-25-11)10-5-4-6-19(10)2/h4-6H,3,7-9H2,1-2H3,(H,16,24)
• InChI Key: CYOHYUXFMRXMOF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NCC2=NC(=NO2)C3=CC=CN3C
• Molecular Formula: C15H18N6O4
• Molecular Weight: 346.34 g/mol
• CAS No.: 2034549-07-8

Description

4-ethyl-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-2,3-dioxopiperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H18N6O4 and its molecular weight is 346.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research efforts have been directed towards synthesizing novel derivatives with potential biological activities. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines with anticancer and anti-5-lipoxygenase activities, emphasizing the potential of heterocyclic compounds in therapeutic applications (Rahmouni et al., 2016). This suggests that compounds with similar structural features could be explored for similar biological activities.

Antimicrobial and Antitubercular Activities

Several studies have focused on the antimicrobial and antitubercular potential of heterocyclic compounds. Foks et al. (2004) explored the tuberculostatic activity of (4-phenylpiperazin-1-ylmethyl)-1,3,4-oxadiazole derivatives, highlighting the relevance of heterocyclic chemistry in developing new therapeutic agents against tuberculosis (Foks et al., 2004).

Nootropic Agents

Valenta et al. (1994) investigated the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds for nootropic (cognitive enhancement) activities, demonstrating the versatility of heterocyclic compounds in addressing neurological disorders (Valenta et al., 1994).

Anticancer Agents

Compounds containing heterocyclic moieties have been synthesized and evaluated for their anticancer properties. For example, the work by Nassar et al. (2015) on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives as anti-tumor agents shows the ongoing interest in developing novel therapeutics based on heterocyclic chemistry (Nassar et al., 2015).